Cas no 36823-78-6 (2,2-bis(3-chloropropyl)-1,3-dioxolane)

2,2-bis(3-chloropropyl)-1,3-dioxolane structure
36823-78-6 structure
Product Name:2,2-bis(3-chloropropyl)-1,3-dioxolane
CAS No:36823-78-6
MF:C9H16Cl2O2
MW:227.128141403198
CID:921673
PubChem ID:282664
Update Time:2025-04-19

2,2-bis(3-chloropropyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

    • 2,2-bis(3-chloropropyl)-1,3-dioxolane
    • 1,7-Dichlor-4-aethylendioxy-heptan
    • 2,2-bis-(3-chloro-propyl)-[1,3]dioxolane
    • 2,2-Di-(3-chlor-propyl)-1,3-dioxolan
    • AC1L5WYY
    • AC1Q3UL3
    • AG-K-94109
    • AR-1D1142
    • CTK1C4974
    • NSC136465
    • 36823-78-6
    • NSC-136465
    • DTXSID60300371
    • Inchi: 1S/C9H16Cl2O2/c10-5-1-3-9(4-2-6-11)12-7-8-13-9/h1-8H2
    • InChI Key: VKEVDJLCILOSIR-UHFFFAOYSA-N
    • SMILES: ClCCCC1(CCCCl)OCCO1

Computed Properties

  • Exact Mass: 226.05288
  • Monoisotopic Mass: 226.0527351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 2.76750
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